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Compound of Interest

4-Chloro-5-methylpyridine-2-
Compound Name:
carboxamide

CAS No.: 1379357-31-9

Cat. No.: B2368981

Get Quote

Chemical Identity & Digital Representation[1]

The molecule 4-Chloro-5-methylpyridine-2-carboxamide is a functionalized pyridine scaffold
frequently utilized in the design of kinase inhibitors and agrochemicals. Its structure combines
an electron-deficient pyridine core with a lipophilic methyl group, a reactive chloro-substituent,
and a polar carboxamide "hinge-binding" motif.

Digital Identifiers

For integration into cheminformatics pipelines (ELN, LIMS, Molecular Modeling), use the
following standardized strings.
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Format String / Value
Canonical SMILES Cclc(Clhce(C(N)=0)ncl
Isomeric SMILES Cclc(Clycc(C(N)=0)ncl (Achiral)

INChl=1S/C7H7CIN20/c1-4-5(8)3-6(10-

InChi String 4)7(9)11/h3H,1H3,(H2,9,11)
InChl Key Computed upon generation
Molecular Formula C7H-CIN20

Molecular Weight 170.60 g/mol

Structural Topology (Graphviz Visualization)

The following diagram illustrates the connectivity and pharmacophoric features of the molecule,
highlighting its role as a bidentate hydrogen bond donor/acceptor in active sites.
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Figure 1: Pharmacophore decomposition of 4-Chloro-5-methylpyridine-2-carboxamide.

Physicochemical Profile & SAR Logic

Understanding the electronic distribution is critical for synthetic manipulation. The pyridine
nitrogen (N1) exerts an electron-withdrawing effect, making the C2 and C4 positions
susceptible to nucleophilic attack. However, the 5-methyl group donates electron density via
hyperconjugation, slightly deactivating the ring compared to the non-methylated analog, while
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also providing a steric handle that can improve selectivity in kinase pockets (e.g., HPK1 or
BTK).

Significance in Drug

Property Value (Predicted) .

Design

Optimal for oral bioavailability;
LogP ~1.45 . I

moderate lipophilicity.

High permeability; dominated
TPSA ~55 A2 by the amide and pyridine

nitrogen.

Reduced basicity due to the
pKa (Pyridine N) ~2.5-3.0 electron-withdrawing 4-Cl and

2-amide groups.

Critical for interaction with
H-Bond Donors 1 (NH2) backbone carbonyls in

proteins.

o Facilitates water bridging or

H-Bond Acceptors 2 (C=0, Pyridine N)

direct residue interaction.

Synthetic Methodology

While the N-methyl analog (CAS 220000-87-3) is commercially ubiquitous, the primary amide
often requires de novo synthesis. The following protocol describes the conversion of 4-chloro-
5-methylpyridine-2-carboxylic acid to the carboxamide. This route avoids the use of unstable
acid chlorides by utilizing a mixed anhydride or direct coupling approach.

Reaction Scheme

The transformation proceeds via activation of the carboxylic acid followed by ammonolysis.
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Figure 2: Synthetic workflow for the amidation of the pyridine-2-carboxylic acid core.

Detailed Protocol (Self-Validating System)

Objective: Synthesis of 4-Chloro-5-methylpyridine-2-carboxamide from its acid precursor.

Reagents:

4-Chloro-5-methylpyridine-2-carboxylic acid (1.0 eq)
1,1'-Carbonyldiimidazole (CDI) (1.2 eq)
Ammonium hydroxide (28% NHs in H20) (5.0 eq) or 7N NHs in Methanol.

Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Procedure:

Activation:
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o Charge a flame-dried round-bottom flask with 4-Chloro-5-methylpyridine-2-carboxylic acid
(2.0 eq) and anhydrous THF (10 mL/g).

o Cool the solution to 0°C under an inert atmosphere (N2 or Ar).

o Add CDI (1.2 eq) portion-wise. Observation Check: Evolution of CO2z gas indicates
successful activation. Stir for 1 hour at room temperature until gas evolution ceases.

e Amidation:

Cool the reaction mixture back to 0°C.

[e]

o

Add Ammonium hydroxide (5.0 eq) or NH3s/MeOH dropwise.

[¢]

Allow the mixture to warm to room temperature and stir for 3—6 hours.

[¢]

TLC Monitoring: Use 50% EtOAc/Hexane. The starting material (acid) should disappear
(low Rf), and the product (amide) should appear (mid Rf).

o Work-up & Purification:
o Concentrate the solvent under reduced pressure.

o Dilute the residue with Ethyl Acetate and wash with saturated NaHCOs (to remove
unreacted acid) followed by Brine.

o Dry over anhydrous NazSOu4, filter, and concentrate.

o Recrystallization: If necessary, recrystallize from Ethanol/Hexane or purify via silica gel
chromatography (Gradient: 0-10% MeOH in DCM).

Validation Point: The presence of the primary amide is confirmed by *H NMR showing two
broad singlets (exchangeable with D20) typically between & 7.5-8.5 ppm, distinct from the
aromatic pyridine protons.

Medicinal Chemistry Applications
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The 4-chloro-5-methylpyridine-2-carboxamide maoitif is a privileged scaffold in modern drug
discovery, particularly in the development of immunotherapies and oncology agents.

Kinase Inhibition (HPK1 & BTK)

Recent literature highlights pyridine-2-carboxamides as potent inhibitors of Hematopoietic
Progenitor Kinase 1 (HPK1) [1].

o Mechanism: The carboxamide group forms a bidentate hydrogen bond with the hinge region
of the kinase ATP-binding pocket.

o Selectivity: The 5-methyl group occupies the hydrophobic "gatekeeper” region or solvent-
exposed front pocket, enhancing selectivity against homologous kinases like LCK or GCK

2].

o Reactivity: The 4-chloro substituent serves as a versatile handle for Nucleophilic Aromatic
Substitution (S_NAr). It allows researchers to introduce complex amines or ethers at the 4-
position, generating diverse libraries for Structure-Activity Relationship (SAR) studies.

Synthetic Utility

Beyond its role as a final scaffold, this molecule acts as a linchpin intermediate. The 4-Cl group
can be displaced by:

 Anilines: To form bi-aryl amine inhibitors.
o Alkoxides: To form ether-linked side chains.
e Boronic Acids: Via Suzuki-Miyaura coupling to extend the carbon skeleton.

References

o Discovery of Pyridine-2-Carboxamides Derivatives as Potent and Selective HPK1 Inhibitors.
Journal of Medicinal Chemistry, 2024.[1] Context: Establishes the pyridine-2-carboxamide
core as a critical scaffold for T-cell activation immunotherapy.[1] [2]

» Medicinal Importance and Chemosensing Applications of Pyridine Derivatives. Critical
Reviews in Analytical Chemistry, 2022. Context: Reviews the broad biological activity and
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synthetic routes of functionalized pyridines.

¢ 4-Chloro-N-methylpyridine-2-carboxamide (Related Analog Data). PubChem Compound
Summary. Context: Provides physicochemical data and toxicity profiles for the methylated
analog, serving as a baseline for the primary amide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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